BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to EAE Induction: MBP
Acl-9 vs. MOG 35-55

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: MBP Ac1-9
Cat. No.: B15598555
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Two Leading Peptides for Inducing Experimental Autoimmune Encephalomyelitis (EAE)

Experimental Autoimmune Encephalomyelitis (EAE) is the most widely used animal model for
the human inflammatory demyelinating disease of the central nervous system (CNS), multiple
sclerosis (MS). The choice of encephalitogenic peptide is critical in determining the
characteristics of the resulting EAE model. This guide provides a detailed comparison of two
commonly used peptides, Myelin Basic Protein Ac1-9 (MBP Ac1-9) and Myelin
Oligodendrocyte Glycoprotein 35-55 (MOG 35-55), for the induction of EAE. We present a
summary of their performance based on experimental data, detailed protocols, and
visualizations of the associated biological pathways and workflows.

Quantitative Performance Comparison

The selection of a specific peptide and mouse strain combination for EAE induction results in
distinct disease phenotypes. The following table summarizes key quantitative parameters for
EAE induced by MBP Ac1-9 and MOG 35-55.
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Feature

MBP Ac1-9

MOG 35-55

Typical Mouse Strain

B10.PL (H-2u)[1]

C57BL/6 (H-2b)[2]

Chronic or Relapsing-

Typical Disease Course Monophasic[1][2] Remitting[2]
Disease Incidence >90%][3] 80-100%
Typical Day of Onset 10 - 14 days 9 - 14 days
Typical Peak of Disease ~Day 15-21 ~ Day 15 - 22
Mean Maximal Score 25-35 3.0-4.0

Primary Effector T-cells

CDA4+ T cells (Th1 skewed)[4]

CDA4+ T cells (Thl and Th17)
[5]

B-cell Requirement

Not essential for induction[6]

Can play a role, especially with
whole MOG protein[4]

Experimental Protocols

Detailed and consistent experimental protocols are crucial for reproducible EAE induction.
Below are standardized protocols for inducing EAE with MBP Ac1-9 and MOG 35-55.

EAE Induction with MBP Acl1-9 in B10.PL Mice

This protocol is adapted from established methods for inducing a monophasic EAE course.

Materials:

MBP Ac1-9 peptide

Pertussis toxin (PTX)

Phosphate-buffered saline (PBS)

Female B10.PL mice (8-12 weeks old)

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis (H37Ra)
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Procedure:

Antigen Emulsion Preparation: Prepare an emulsion of MBP Ac1-9 in CFA. A common
concentration is 1-2 mg/mL of MBP Ac1-9 and 4 mg/mL of M. tuberculosis in CFA. The
peptide and CFA are mixed in a 1:1 ratio.

Immunization (Day 0): Anesthetize the mice. Subcutaneously inject 100-200 pL of the
emulsion, typically split across two sites on the flank. This delivers a total of 50-100 pg of
MBP Ac1-9 per mouse.

Pertussis Toxin Administration (Day 0 and 2): Administer 100-200 ng of PTX intraperitoneally
(i.p.) in 100-200 uL of PBS on the day of immunization (Day 0) and again 48 hours later (Day
2).

Clinical Scoring: Monitor the mice daily for clinical signs of EAE starting from day 7 post-
immunization. Use a standard 0-5 scoring scale.

EAE Induction with MOG 35-55 in C57BL/6 Mice

This protocol is a standard method for inducing a chronic or relapsing-remitting form of EAE.[2]

Materials:

MOG 35-55 peptide

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis (H37Ra)
Pertussis toxin (PTX)

Phosphate-buffered saline (PBS)

Female C57BL/6 mice (8-12 weeks old)

Procedure:

Antigen Emulsion Preparation: Prepare an emulsion of MOG 35-55 in CFA. A typical
concentration is 1-2 mg/mL of MOG 35-55 and 4-5 mg/mL of M. tuberculosis in CFA, mixed
ina 1:1 ratio.
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e Immunization (Day 0): Anesthetize the mice. Subcutaneously inject a total of 200 pL of the
emulsion over two sites on the upper back. This delivers 100-200 pg of MOG 35-55 per
mouse.[3]

o Pertussis Toxin Administration (Day 0 and 2): Administer 100-300 ng of PTX i.p. in 100-200
uL of PBS on Day 0 and Day 2.[3]

 Clinical Scoring: Monitor the mice daily for clinical signs of EAE from day 7 post-
immunization using a standard 0-5 scoring scale.

Standard EAE Clinical Scoring Scale:

0: No clinical signs

1: Limp tail

2: Hind limb weakness or ataxia

3: Complete hind limb paralysis

4: Hind limb paralysis and forelimb weakness

5: Moribund or dead

Visualizing the Process: Workflows and Signaling
Pathways

To further clarify the experimental process and the underlying biological mechanisms, the
following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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